Cas no 15503-27-2 (2H-Pyran-5-carboxylic acid, 3,4-dihydro-2,6-dimethyl-4-oxo-, ethyl ester)

• Product Name: 2H-Pyran-5-carboxylic acid, 3,4-dihydro-2,6-dimethyl-4-oxo-, ethyl ester
• CAS No: 15503-27-2
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 1334036
• PubChem ID: 12461032
• Update Time: 2025-04-20

2H-Pyran-5-carboxylic acid, 3,4-dihydro-2,6-dimethyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-5-carboxylic acid, 3,4-dihydro-2,6-dimethyl-4-oxo-, ethyl ester
• ethyl 2,6-dimethyl-4-oxo-2,3-dihydropyran-5-carboxylate
• Ethyl 2,6-dimethyl-4-oxo-3,4-dihydro-2H-pyran-5-carboxylate
• DTXSID40499176
• 15503-27-2

• Inchi： 1S/C10H14O4/c1-4-13-10(12)9-7(3)14-6(2)5-8(9)11/h6H,4-5H2,1-3H3
• InChI Key： XZZVFYXYTHUGOS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)C(CC1C)=O

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų